
Essential Safety and Operational Guide for
Handling Isopropyl Myristate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isopropyl myristate

Cat. No.: B073716 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety protocols and logistical plans for the handling and disposal of

Isopropyl Myristate (IPM) in a laboratory setting. Adherence to these procedures is essential

for ensuring personal safety and maintaining a secure research environment.

Personal Protective Equipment (PPE)
When handling Isopropyl Myristate, the following personal protective equipment is mandatory

to prevent skin and eye contact, and inhalation of aerosols.
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PPE Category Item Specifications

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory.

Hand Protection Chemically Resistant Gloves
Nitrile or neoprene gloves are

recommended.

Body Protection Laboratory Coat
Fully fastened to protect

against splashes.

Respiratory Protection

Not generally required under

normal use with adequate

ventilation.

Use a NIOSH-approved

respirator if aerosols are

generated or ventilation is

poor.

Operational Plans: Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize risks associated with

Isopropyl Myristate.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, especially when heating

or creating aerosols.

Avoid direct contact with skin, eyes, and clothing.

Wash hands thoroughly with soap and water after handling.

Do not eat, drink, or smoke in areas where Isopropyl Myristate is handled.

Ground all equipment when transferring large quantities to prevent static discharge.

Storage:

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

Keep containers tightly closed when not in use.
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Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan
Dispose of Isopropyl Myristate and contaminated materials in accordance with all local, state,

and federal regulations.

Waste Collection:

Collect waste Isopropyl Myristate in a designated, labeled, and sealed container.

Do not mix with other waste streams unless explicitly permitted.

Disposal Procedure:

Consult your institution's Environmental Health and Safety (EHS) office for specific disposal

guidelines.

Waste material may be incinerated in a licensed facility.

Do not pour Isopropyl Myristate down the drain.

Quantitative Data Summary
The following tables summarize key quantitative data for Isopropyl Myristate.

Physical and Chemical Properties
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Property Value

Molecular Formula C₁₇H₃₄O₂

Molecular Weight 270.45 g/mol

Appearance Colorless, oily liquid

Odor Odorless to faint fatty odor

Boiling Point 193 °C (379.4 °F) at 20 mmHg

Melting Point Approximately 3 °C (37.4 °F)

Flash Point >150 °C (302 °F)

Density 0.85 g/cm³ at 25 °C

Solubility
Insoluble in water. Soluble in most organic

solvents.

Toxicological Data

Test Result Species

Oral LD50 > 2000 mg/kg Rat

Dermal LD50 > 5000 mg/kg Rabbit

Skin Irritation Mild irritant Rabbit

Eye Irritation Mild irritant Rabbit

Experimental Protocol: Isopropyl Myristate Spill
Response
In the event of a spill, follow this detailed, step-by-step procedure to ensure a safe and effective

cleanup.

Immediate Actions:
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Alert Personnel: Immediately alert others in the vicinity of the spill.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

Assess the Spill: Determine the extent of the spill and if there is an immediate fire hazard.

Cleanup Procedure for a Small Spill (<1 Liter):

Don Appropriate PPE: Wear safety goggles, a lab coat, and chemical-resistant gloves.

Contain the Spill: Use an inert absorbent material, such as vermiculite, sand, or commercial

sorbent pads, to dike the spill and prevent it from spreading.

Absorb the Spill: Apply the absorbent material over the spill, working from the outside in.

Collect the Waste: Once the Isopropyl Myristate is fully absorbed, use a non-sparking

scoop or shovel to collect the material and place it into a labeled, sealable waste container.

Decontaminate the Area: Clean the spill area with soap and water.

Dispose of Waste: Dispose of the waste container and any contaminated PPE according to

your institution's hazardous waste procedures.

Report the Incident: Report the spill to your laboratory supervisor and EHS office.

For large spills, or if you are unsure how to proceed, evacuate the area and contact your

institution's emergency response team immediately.

Visual Workflow: Isopropyl Myristate Spill Response
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Immediate Actions
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Caption: Logical workflow for responding to an Isopropyl Myristate spill.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Isopropyl Myristate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073716#personal-protective-equipment-for-handling-
isopropyl-myristate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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